5-Fluoroisatoic anhydride
Overview
Description
5-Fluoroisatoic anhydride, also known as this compound, is a useful research compound. Its molecular formula is C8H4FNO3 and its molecular weight is 181.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 149815. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Mechanisms of Action and Clinical Strategies
5-Fluorouracil (5-FU), which relates to 5-Fluoroisatoic anhydride, is widely used in cancer treatment. Enhanced understanding of its action led to strategies increasing its anticancer activity. However, drug resistance is a significant limitation (Longley, Harkin, & Johnston, 2003).
Experimental and Clinical Use in Cancer Chemotherapy
A review of the clinical applications of 5-FU emphasizes particularly on its distribution and metabolic fate in cancer patients, indicating its effectiveness in palliating advanced cancer (Heidelberger & Ansfield, 1963).
Effects on Cell Morphology, Proliferation, and Apoptosis
The impact of 5-FU on human cardiomyocytes and endothelial cells has been examined, highlighting how it affects cell proliferation, survival, apoptosis, and induces autophagic features, especially in cardiomyocytes (Focaccetti et al., 2015).
Analytical Methods for Determination in Biological Matrices
The development of bioanalytical methods for quantifying 5-FU and related prodrugs in biological matrices is crucial to support clinical studies. Liquid chromatography–tandem mass spectrometry and nanoparticle antibody-based immunoassays have emerged as promising methods (Breda & Barattè, 2010).
Clinical Pharmacology
The pharmacodynamics of 5-FU, including its metabolism, potential sites of antitumor activity, and drug interactions are vital for understanding its clinical applications (Diasio & Harris, 1989).
Biochemistry and Pharmacokinetics
Understanding 5-FU's biochemistry and pharmacokinetics, including its conversion at the nucleotide level and metabolic pathways, provides insights into its antineoplastic activity and resistance mechanisms (Pinedo & Peters, 1988).
Genotype-Phenotype Correlations in Metabolism
Genetic polymorphisms in the dihydropyrimidine dehydrogenase gene correlate with 5-FU metabolism, highlighting their role in predicting severe toxicity in treated patients (Gentile et al., 2015).
Combination Therapies and Prodrug Development
Exploring the combination of 5-FU with other therapeutic drugs like curcumin and the development of prodrugs such as capecitabine, UFT, S-1, enhance therapeutic efficacy and reduce toxicity (Wei et al., 2018; Malet-Martino & Martino, 2002).
Mechanism of Action
Target of Action
It is known to be a versatile pharmaceutical intermediate used in the preparation of various bioactive compounds .
Mode of Action
It is known to be involved in the synthesis of various bioactive compounds, suggesting that it may interact with multiple targets in different ways .
Biochemical Pathways
Given its role as a pharmaceutical intermediate, it is likely involved in various biochemical reactions leading to the formation of bioactive compounds .
Result of Action
As a pharmaceutical intermediate, its primary role is likely in the synthesis of various bioactive compounds .
Action Environment
It is known that it is stable at room temperature and soluble in dmso .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-fluoro-1H-3,1-benzoxazine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4FNO3/c9-4-1-2-6-5(3-4)7(11)13-8(12)10-6/h1-3H,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBKGOWGNYKVYEF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)C(=O)OC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30302241 | |
Record name | 5-Fluoroisatoic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30302241 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
321-69-7 | |
Record name | 321-69-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=149815 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Fluoroisatoic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30302241 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.